N,N-Dimethylethanediamine-d6
Cat. No. B586195
Key on ui cas rn:
854484-96-1
M. Wt: 94.191
InChI Key: DILRJUIACXKSQE-WFGJKAKNSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
In a 50 mL round-bottomed flask (t=g) was unsym-Dimethylethylenediamine (1.080 mL, 9.80 mmol), Iodobenzene (0.549 mL, 4.90 mmol), and TRIS(DIBENZYLIDENEACETONE)DIPALLADIUM(0) (0.449 g, 0.49 mmol)Cesium carbonate (2.396 g, 7.35 mmol) andCesium carbonate (2.396 g, 7.35 mmol) were added. in DMF (10 mL) ([VOLUME]) to give a brown suspension. Reaction stirred over night at 100°C. no reaction.
Name
C(=O)([O-])[O-].[Cs+].[Cs+]
Quantity
0.00098 mol
Type
reagent
Reaction Step One
Quantity
0.00098 mol
Type
catalyst
Reaction Step Five
Quantity
0.00049 mol
Type
catalyst
Reaction Step Five
Name
Yield
0%
Identifiers
|
CUSTOM
|
180
|
reaction index
|
NAME
|
1.3.4 [N-arylation with Ar-X] Iodo Buchwald-Hartwig amination
|
reaction type
|
Inputs
Step One
|
Name
|
C(=O)([O-])[O-].[Cs+].[Cs+]
|
|
Quantity
|
0.00098 mol
|
|
Type
|
reagent
|
|
Smiles
|
C(=O)([O-])[O-].[Cs+].[Cs+]
|
Step Two
|
Name
|
|
|
Quantity
|
0.01 L
|
|
Type
|
solvent
|
|
Smiles
|
CN(C)C=O
|
Step Three
|
Name
|
|
|
Quantity
|
0.0098 mol
|
|
Type
|
reactant
|
|
Smiles
|
CN(C)CCN
|
Step Four
|
Name
|
|
|
Quantity
|
0.0049 mol
|
|
Type
|
reactant
|
|
Smiles
|
C1=CC=C(C=C1)I
|
Step Five
|
Name
|
|
|
Quantity
|
0.00098 mol
|
|
Type
|
catalyst
|
|
Smiles
|
CC1(C2=C(C(=CC=C2)P(C3=CC=CC=C3)C4=CC=CC=C4)OC5=C1C=CC=C5P(C6=CC=CC=C6)C7=CC=CC=C7)C
|
|
Name
|
|
|
Quantity
|
0.00049 mol
|
|
Type
|
catalyst
|
|
Smiles
|
C1=CC=C(C=C1)/C=C/C(=O)/C=C/C2=CC=CC=C2.C1=CC=C(C=C1)/C=C/C(=O)/C=C/C2=CC=CC=C2.C1=CC=C(C=C1)/C=C/C(=O)/C=C/C2=CC=CC=C2.[Pd].[Pd]
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
100 (± 10) °C
|
Other
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CN(C)CCNC1=CC=CC=C1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD | 0% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
